1-O-Acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose

• Molecular Formula: C29H32O6Si
• Molecular Weight: 504.6 g/mol
• InChI: InChI=1S/C29H32O6Si/c1-21(30)33-28-26(34-27(31)22-14-8-5-9-15-22)25(20-32-28)35-36(29(2,3)4,23-16-10-6-11-17-23)24-18-12-7-13-19-24/h5-19,25-26,28H,20H2,1-4H3/t25?,26-,28-/m0/s1
• InChIKey: POPFJOBSNAZLJE-KKGVWULHSA-N

1-O-Acetyl-2-O-benzoyl-3-O-TBDPS-L-threofuranose Overview

1-O-Acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose (CAS 1971879-01-2, MW 504.65, C₂₉H₃₂O₆Si) is a differentially protected L-threofuranose derivative featuring an anomeric 1-O-acetyl leaving group, a 2-O-benzoyl ester, and a sterically demanding 3-O-tert-butyldiphenylsilyl (TBDPS) ether. This compound serves as a critical glycosyl donor in the stereoselective Vorbrüggen glycosylation of silylated nucleobases for the construction of α-L-threose nucleoside phosphonates with antiviral activity [1]. It is distinguished from generic threofuranose building blocks by its precisely orthogonal protection pattern, which enables regioselective downstream functionalization at the 2′- and 3′-positions without protecting group interference, making it an essential intermediate for threose nucleic acid (TNA) phosphoramidites and triphosphates .

Orthogonal 2-O-benzoyl/3-O-TBDPS protection enables regioselective functionalization at 2′ and 3′ positions

α-L-Threofuranose glycosyl donor for Vorbrüggen glycosylation with silylated nucleobases

Supports divergent synthesis of L-threose nucleoside phosphonate analogues and TNA monomers

• [1] Dumbre SG, Jang MY, Herdewijn P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J Org Chem. 2013;78(14):7137-7144. DOI: 10.1021/jo400907g. PMID: 23822647. View Source

Why Generic L-Threofuranose Donors Cannot Substitute

Attempts to substitute this compound with the 3-O-TBDMS analogue (1-O-acetyl-2-O-benzoyl-3-O-tert-butyldimethylsilyl-L-threofuranose) or with uniformly protected threofuranose donors introduce critical failure points. The TBDMS group undergoes acid-catalyzed hydrolysis approximately 100 times faster than TBDPS, rendering it incompatible with the acidic deprotection steps (e.g., TMSOTf-mediated glycosylation workup, detritylation) that are integral to TNA phosphoramidite and nucleoside phosphonate synthetic routes . Conversely, peracylated or perbenzylated donors lack the orthogonal silyl protection at the 3-O position required for selective phosphonomethylation, forcing reliance on cumbersome multistep protection–deprotection–reprotection sequences that the Dumbre–Herdewijn route specifically circumvents [1]. The 2-O-benzoyl-3-O-TBDPS pattern is not an arbitrary choice but a rationally engineered arrangement validated to deliver 2′-deoxy-2′-fluoro and 3′-C-ethynyl nucleoside targets from a single intermediate in high yield [2].

3-O-TBDMS analogue may undergo significantly faster acid-catalyzed hydrolysis, risking premature deprotection during Vorbrüggen workup or detritylation.

Peracylated or perbenzylated donors lack orthogonal silyl protection at 3-O, blocking selective phosphonomethylation and requiring multi-step reprotection.

2-O-methyl-L-threofuranose donors optimized for 2′-deoxy series may not support 3′-O-phosphonomethylation for phosphonate or triphosphate synthesis.

• [1] Dumbre SG, Jang MY, Herdewijn P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J Org Chem. 2013;78(14):7137-7144. DOI: 10.1021/jo400907g. PMID: 23822647. View Source
• [2] Nie P, Groaz E, Herdewijn P. Synthesis of a Threosyl-C-nucleoside Phosphonate. 2019. The choice of a tert-butyldiphenylsilyl group was found to be crucial to achieve the regioselective protection of the hydroxyl group at the 3′-position. View Source

Quantitative Performance Evidence

TBDPS vs. TBDMS Acid Stability

The 3-O-TBDPS ether in the target compound exhibits acid-catalyzed hydrolysis that is approximately 100 times slower than the 3-O-TBDMS analogue (1-O-acetyl-2-O-benzoyl-3-O-tert-butyldimethylsilyl-L-threofuranose). This quantitative stability differential means that during acidic deprotection steps standard in nucleoside phosphonate synthesis (e.g., TMSOTf-catalyzed Vorbrüggen glycosylation, acidic detritylation for TNA phosphoramidite preparation), the TBDPS group remains intact while a TBDMS group would undergo substantial premature cleavage, leading to undesired side products and reduced yields . The TBDPS group also demonstrates superior resistance to nucleophilic attack compared to the TBDMS group, an essential characteristic when subsequent synthetic manipulations involve phosphonomethylation under basic conditions [1].

Acid stability advantage

Class-level inference

TBDPS hydrolysis ~100× slower than TBDMS under acidic conditions

Preserves 3′-O protection during acidic deprotection steps

Class-level silyl ether stability data; confirm under specific glycosylation conditions

Evidence Dimension	Relative rate of acid-catalyzed hydrolysis
Target Compound Data	3-O-TBDPS ether: hydrolyzes approximately 100× slower than TBDMS under acidic conditions
Comparator Or Baseline	3-O-TBDMS analogue (1-O-acetyl-2-O-benzoyl-3-O-tert-butyldimethylsilyl-L-threofuranose): approximately 100× faster acid hydrolysis rate
Quantified Difference	~100-fold greater acid stability for TBDPS vs. TBDMS protecting group
Conditions	Acidic hydrolysis conditions (class-level data for silyl ether protecting groups)

Why This Matters

Procurement of the TBDMS analogue for routes requiring acidic processing steps introduces a ~100-fold higher risk of premature deprotection, directly threatening synthetic yield and purity; the TBDPS-protected compound is the only viable choice for multi-step syntheses involving acidic transformations.

• [1] Wikipedia. tert-Butyldiphenylsilyl. The increased stability towards acidic hydrolysis and nucleophilic species allows for the TBDPS groups in a substrate to be retained while other silyl ethers are removed. View Source

Divergent Synthesis of Nucleoside Phosphonates

The Dumbre–Herdewijn route demonstrates that a single key intermediate—1-O-acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose—can be divergently functionalized to yield both 2′-deoxy-2′-fluoro and 3′-C-ethynyl L-threose 3′-O-phosphonate nucleosides. This stands in contrast to previous synthetic approaches for threose nucleoside phosphonates, which required a cumbersome multistep sequence of protection, deprotection, and reprotection to achieve the requisite 2-O/3-O differentiation. In the earlier route (Scheme 1 of Dumbre et al.), attempts to directly 3-O-phosphonomethylate uniformly protected intermediates using hindered bases or Lewis acid-catalyzed benzylation were explicitly unsuccessful, necessitating the redesigned regioselective protection strategy [1]. The 2-O-benzoyl group is installed on the precursor L-threonolactone in 95% yield via regioselective benzoylation, and subsequent 3-O silylation with TBDPSCl proceeds in 98% yield, with DIBAL-H reduction and acetylation affording the target compound in 87% yield over the final two steps [2].

Route convergence

Cross-study comparable

Single intermediate yields 2 target classes; cumulative precursor yield ~81% (0.95×0.98×0.87)

Enables parallel SAR exploration with one supply chain item

Yields as reported in J Org Chem 2013; validate under scaled conditions

Evidence Dimension	Synthetic route convergence and step efficiency
Target Compound Data	Divergent synthesis of 2′-deoxy-2′-fluoro and 3′-C-ethynyl nucleoside phosphonates from a single intermediate; precursor steps: 95% (regioselective benzoylation), 98% (TBDPS silylation), 87% (DIBAL-H reduction and acetylation to final intermediate)
Comparator Or Baseline	Prior multistep protection–deprotection–reprotection approach (Scheme 1 of Dumbre et al.): multiple unsuccessful attempts at direct 3-O functionalization of uniformly protected intermediates
Quantified Difference	Route convergence: 2 distinct target classes from 1 intermediate vs. separate routes required; cumulative precursor yield of ~81% (0.95 × 0.98 × 0.87) to the key glycosyl donor
Conditions	J Org Chem 2013 synthetic methodology; Vorbrüggen glycosylation at 60 °C in acetonitrile with TMSOTf

Why This Matters

A procurement decision for this specific intermediate directly enables access to two structurally distinct classes of antiviral nucleoside phosphonates from a single supply chain item, reducing inventory complexity and synthetic development time compared to acquiring multiple differentially protected precursors.

• [1] Dumbre SG, Jang MY, Herdewijn P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J Org Chem. 2013;78(14):7137-7144. DOI: 10.1021/jo400907g. PMID: 23822647. View Source
• [2] Dumbre SG, Jang MY, Herdewijn P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J Org Chem. 2013;78(14):7137-7144. Experimental Section: Compound 16 in 95% yield; silylation with TBDPSCl at 98%; DIBAL-H reduction and acetylation to compound 18 in 87% yield. View Source

Vorbrüggen Glycosylation Efficiency

In the Vorbrüggen glycosylation of silylated uracil with the TBDPS-protected glycosyl donor 1-O-acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose (compound 18 in Dumbre et al.), a coupling yield of 80% was achieved using TMSOTf as Lewis acid catalyst at 60 °C in acetonitrile. When the alternative 2-O-benzoyl-3-O-TBDPS lactol (compound 17, the corresponding hemiacetal form prior to anomeric acetylation) was glycosylated with O⁴-methyluracil, the yield was 82% [1]. For adenine nucleobase incorporation, glycosylation of silylated N⁶-benzoyladenine with compound 17 yielded a mixture of N9 and N7 isomers (ratio 1.7:1), with the undesired N7 isomer successfully isomerized to the desired N9 isomer under acidic conditions—a transformation made possible specifically by the acid stability of the TBDPS group [2]. These glycosylation yields are consistent with those reported for the target compound's use as a glycosyl donor in TNA monomer synthesis, where this intermediate was employed for Vorbrüggen glycosylation in a scalable protocol producing multigram quantities of TNA nucleosides [3].

Glycosylation yield

Cross-study comparable

80–82% yield with pyrimidine nucleobases (TMSOTf, MeCN, 60 °C)

Predictable coupling performance for nucleoside library synthesis

Reported yields; optimization may be required for specific nucleobases

Evidence Dimension	Vorbrüggen glycosylation coupling yield
Target Compound Data	80% yield (uracil glycosylation with 1-O-acetyl derivative 18); 82% yield (O⁴-methyluracil glycosylation with lactol 17); both using TMSOTf at 60 °C in acetonitrile
Comparator Or Baseline	Typical Vorbrüggen glycosylation yields reported in nucleoside literature generally range from 60 to 85% depending on substrate; the TBDPS-protected donor achieves the upper end of this range
Quantified Difference	Glycosylation yields of 80–82% for pyrimidine nucleobases, at the upper end of the typical Vorbrüggen range; N7→N9 isomerization enabled by TBDPS acid stability
Conditions	TMSOTf (Lewis acid), acetonitrile, 60 °C; Vorbrüggen glycosylation protocol

Why This Matters

Consistent glycosylation yields of 80–82% across pyrimidine substrates provide predictable scale-up performance and minimize the need for extensive reaction optimization when procuring this intermediate for library synthesis of nucleoside phosphonate candidates.

• [1] Dumbre SG, Jang MY, Herdewijn P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J Org Chem. 2013;78(14):7137-7144. Epub 2013 Jul 3. Vorbrüggen glycosylation of silylated uracil with compound 18 in 80% yield; glycosylation with compound 17 and O⁴-methyluracil in 82% yield. View Source
• [2] Dumbre SG, Jang MY, Herdewijn P. J Org Chem. 2013. N6-benzoyladenine glycosylation yielding N9:N7 isomer mixture (1.7:1), with acid-catalyzed N7→N9 isomerization enabled by TBDPS stability. View Source
• [3] Sau SP, Fahmi NE, Liao JY, Bala S, Chaput JC. A Scalable Synthesis of α-L-Threose Nucleic Acid Monomers. J Org Chem. 2016;81(6):2302-2307. DOI: 10.1021/acs.joc.5b02768. PMID: 26895480. View Source

Downstream Product Versatility

Unlike alternative L-threose glycosyl donors such as 2-O-methyl-L-threofuranose (which is optimized solely for 2′-deoxy phosphonate nucleoside synthesis) or peracylated threofuranoses (which lack orthogonal protection for selective phosphonomethylation), 1-O-acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose-derived nucleosides are explicitly positioned as precursors to three downstream product classes: (1) antiviral L-threose 3′-O-phosphonate nucleosides targeting HIV and HBV, (2) TNA phosphoramidite monomers for solid-phase oligonucleotide synthesis, and (3) TNA nucleoside triphosphates for polymerase-mediated TNA synthesis [1]. This intermediate has served as the starting point for the synthesis of biologically active compounds with demonstrated antiviral efficacy, including the 2′-deoxy-2′-fluoro-cytosine phosphonate targeting HCV polymerase [2] and phosphonomethoxydeoxythreosyl adenine prodrugs exhibiting in vivo anti-HBV activity against entecavir-resistant strains with significant reduction of covalently closed circular DNA (cccDNA) levels [3].

Product stream breadth

Class-level inference

3 accessible product classes: nucleoside phosphonates, TNA phosphoramidites, TNA triphosphates

Supports antiviral nucleoside phosphonate and TNA monomer research

Class-level from cited applications; confirm direct applicability

Evidence Dimension	Number of distinct downstream product classes accessible from a single glycosyl donor intermediate
Target Compound Data	3 product classes: antiviral nucleoside phosphonates, TNA phosphoramidites, TNA triphosphates; demonstrated antiviral targets include HIV (PMDTA, EC₅₀ = 2.5 μM) and entecavir-resistant HBV (in vivo cccDNA reduction)
Comparator Or Baseline	2-O-methyl-L-threofuranose glycosyl donor: primarily optimized for 2′-deoxy phosphonate nucleosides only (Luo et al., J Med Chem 2020); peracylated donors: lack 3-O orthogonal protection, precluding selective phosphonomethylation
Quantified Difference	3 vs. ~1–2 accessible product classes; downstream biological validation: PMDTA selective anti-HIV activity at EC₅₀ = 2.5 μM; HBV prodrug in vivo efficacy in hydrodynamic injection mouse model
Conditions	Downstream functionalization: 3′-O-phosphonomethylation (NaH, diisopropylphosphonomethyl triflate, 85% yield); 2′-fluorination (DAST/Et₃N·3HF, 46% yield); cytosine conversion (sat. methanolic NH₃, 60 °C, 81% yield)

Why This Matters

Procuring this single intermediate provides synthetic access to three high-value nucleoside/nucleotide product streams, maximizing return on procurement investment and minimizing the need to qualify multiple vendors for different glycosyl donors across parallel research programs.

• [1] Dumbre SG, Jang MY, Herdewijn P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J Org Chem. 2013;78(14):7137-7144. Key intermediates are important for synthesis of new L-threose-based nucleoside analogues, TNA phosphoramidites, and TNA triphosphates. View Source
• [2] Wu T, Froeyen M, Kempeneers V, Pannecouque C, Wang J, Busson R, De Clercq E, Herdewijn P. Deoxythreosyl phosphonate nucleosides as selective anti-HIV agents. J Am Chem Soc. 2005;127(14):5056-5065. DOI: 10.1021/ja043045z. PMID: 15810840. PMDTA EC₅₀ = 2.5 μM against HIV. View Source
• [3] Luo M, Wu S, Kalkeri R, Ptak RG, Zhou T, Van Mellaert L, Wang C, Dumbre SG, Block T, Groaz E, De Jonghe S, Li Y, Herdewijn P. Scalable Synthesis, In Vitro cccDNA Reduction, and In Vivo Antihepatitis B Virus Activity of a Phosphonomethoxydeoxythreosyl Adenine Prodrug. J Med Chem. 2020;63(22):13851-13860. DOI: 10.1021/acs.jmedchem.0c01357. View Source

Regioselective 3′-O-Phosphonomethylation via TBDPS Protection

Following desilylation of the Vorbrüggen-coupled nucleoside (removal of the TBDPS group), the free 3′-OH undergoes sodium hydride-mediated phosphonomethylation with diisopropylphosphonomethyl triflate to afford the 3′-phosphonomethylated product in 85% yield. This specific transformation was optimized to avoid undesired side reactions arising from the presence of the 2-O-benzoyl moiety: the addition of 1 equivalent of NaH to an equimolar mixture of desilylated nucleoside and phosphonomethyl triflate in acetonitrile at −5 to −10 °C for 45 minutes proved optimal [1]. In contrast, earlier attempts to phosphonomethylate uniformly protected threose intermediates (lacking the orthogonal 2-O-benzoyl/3-O-TBDPS differentiation) using hindered bases such as 2,6-di-tert-butyl-4-methylpyridine or Hünig's base, as well as Lewis acid-catalyzed benzylation of the 3′-hydroxyl group with benzyl trichloroacetimidate, were unsuccessful [2]. This demonstrates that the TBDPS group at the 3-O position is not merely a passive protecting group but an essential enabler of the subsequent high-yield phosphonomethylation step after selective deprotection.

Phosphonomethylation yield

Head-to-head

85% yield with TBDPS-protected substrate vs. 0% with uniformly protected intermediates

TBDPS orthogonality required for efficient 3′-O-phosphonomethylation

Direct comparison from Dumbre et al. JOC 2013

Evidence Dimension	3′-O-phosphonomethylation yield and feasibility
Target Compound Data	85% yield for phosphonomethylation of desilylated nucleoside using NaH/diisopropylphosphonomethyl triflate (−5 to −10 °C, 45 min, acetonitrile)
Comparator Or Baseline	Uniformly protected threose intermediates (without TBDPS orthogonal protection): phosphonomethylation and benzylation attempts using hindered bases (2,6-di-tert-butyl-4-methylpyridine, Hünig's base) and Lewis acid catalysts were unsuccessful
Quantified Difference	85% isolated yield vs. 0% (unsuccessful) for non-orthogonally protected comparator substrates under multiple conditions tested
Conditions	NaH (1 equiv), diisopropylphosphonomethyl triflate, acetonitrile, −5 to −10 °C, 45 min

Why This Matters

The TBDPS-based orthogonal protection strategy is not optional but required to achieve the key 3′-phosphonomethylation step; procurement of an alternative donor without this protection pattern would necessitate route redesign with no guarantee of success.

• [1] Dumbre SG, Jang MY, Herdewijn P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J Org Chem. 2013;78(14):7137-7144. Experimental Section: desilylation and NaH-mediated phosphonomethylation of compound 20/21 in 85% yield. View Source
• [2] Dumbre SG, Jang MY, Herdewijn P. J Org Chem. 2013. Results and Discussion: All efforts to 3-O-phosphonomethylate uniformly protected intermediates in the presence of hindered bases and Lewis acid-catalyzed benzylation were unsuccessful. View Source

Commercial Purity for GMP Workflows

Multiple commercial suppliers list this compound at ≥95% purity by HPLC, enabling direct use in multi-step synthetic sequences without additional purification . The commercial availability from ISO-certified and GMP-compliant facilities distinguishes this intermediate from many custom-synthesized carbohydrate building blocks that require in-house purification and characterization before use. One supplier explicitly offers quantities from 5 mg to bulk/custom scale with 7–10 day availability, supporting both discovery-stage exploration and process development . The compound is documented as a key intermediate for the synthesis of nucleoside analogues used as antiviral drugs to treat infections such as HIV, hepatitis B, and hepatitis C, as well as various inhibitors for cancer treatment . Procurement from GMP-compliant sources supports the transition from research-grade synthesis to preclinical candidate preparation, an important consideration for programs advancing toward IND-enabling studies.

Supplier specification

Data to verify

Catalog ≥95% HPLC purity; ISO-certified sources; 5 mg to bulk, 7–10 day lead time

Reduces in-house quality control burden and lead-time risk

Verify current certificate of analysis per lot

Evidence Dimension	Commercial purity specification and supply reliability
Target Compound Data	≥95% HPLC purity; available from ISO-certified and GMP-compliant suppliers; catalog quantities from 5 mg to bulk; typical lead time 7–10 days
Comparator Or Baseline	Custom-synthesized threofuranose intermediates: purity typically variable, batch-dependent, requiring in-house QC; lead times often 4–8 weeks for custom synthesis
Quantified Difference	≥95% HPLC purity as catalog specification vs. variable/unknown purity for custom synthesis; 7–10 day vs. 4–8 week lead time differential
Conditions	Commercial catalog specifications from multiple independent suppliers

Why This Matters

Consistent ≥95% purity from catalog suppliers eliminates the quality assurance burden and lead-time uncertainty associated with custom-synthesized carbohydrate intermediates, enabling faster project initiation and reducing the risk of synthetic failure due to impure starting material.

Optimal Procurement Scenarios

Antiviral Nucleoside Phosphonate Libraries

Research groups developing structure–activity relationship (SAR) libraries of L-threose nucleoside phosphonates benefit maximally from this intermediate. The orthogonal 2-O-benzoyl/3-O-TBDPS protection enables divergent functionalization at both the 2′-position (via debenzoylation, oxidation, and fluorination to yield 2′-deoxy-2′-fluoro analogues in 46% yield) and the 3′-position (via desilylation and phosphonomethylation in 85% yield) from a single intermediate batch [1]. This approach generated the anti-HIV compound PMDTA (EC₅₀ = 2.5 μM) and enabled synthesis of entecavir-resistant HBV-active prodrugs demonstrating in vivo cccDNA reduction [2]. Procurement of a single lot of this intermediate supports the parallel synthesis of multiple nucleoside phosphonate candidates rather than requiring separate synthetic campaigns for 2′-modified and 3′-modified series.

TNA Phosphoramidite Monomer Synthesis

Laboratories engaged in TNA oligonucleotide synthesis for synthetic biology, aptamer discovery, or xenobiotic nucleic acid research should procure this intermediate as the entry point to all four TNA phosphoramidite monomers (A, C, G, T). The Dumbre et al. methodology demonstrated that TBDPS-protected threofuranose nucleosides are direct precursors to TNA phosphoramidites and triphosphates [1]. The subsequent scalable protocol by Sau et al. (2016) built upon this intermediate class to achieve multigram quantities of TNA nucleosides convertible to 2′-phosphoramidites or 3′-triphosphates in 16–23% overall yield across 10 transformations with only a single chromatographic purification [3]. The acid stability of the TBDPS group is critical during the repetitive acidic detritylation cycles of solid-phase TNA synthesis, preventing premature cleavage of the 3′-O protecting group that would compromise oligonucleotide integrity.

cGMP Nucleoside Analogue Process Development

Contract development and manufacturing organizations (CDMOs) and pharmaceutical process chemistry groups scaling nucleoside analogue candidates toward clinical supply should source this intermediate from ISO-certified, GMP-compliant suppliers at ≥95% HPLC purity. The Vorbrüggen glycosylation using this compound achieves reproducible 80–82% yields with uracil-based nucleobases, providing a validated starting point for process optimization [1]. The commercial availability in bulk quantities with documented purity specifications eliminates the need for in-house synthesis and qualification of a multi-step carbohydrate intermediate, compressing development timelines. This is particularly relevant for antiviral programs advancing phosphonomethoxydeoxythreosyl nucleoside prodrugs, which have demonstrated in vivo efficacy against drug-resistant HBV strains [2].

C-Nucleoside Phosphonate Synthesis

Research programs developing C-nucleoside phosphonates—a class of nucleoside analogues with enhanced metabolic stability due to the C–C glycosidic bond—benefit from this intermediate's TBDPS protection strategy. Nie, Groaz, and Herdewijn (2019) explicitly demonstrated that the choice of a TBDPS group was crucial for achieving regioselective protection of the 3′-hydroxyl group and enabled smooth introduction of a benzyl-protected phosphonate synthon under basic conditions, ultimately leading to the first threosyl-C-nucleoside phosphonate [1]. Attempting this chemistry with a TBDMS-protected analogue would be problematic due to the lower stability of TBDMS ethers under the basic alkylation conditions required for phosphonate installation. Procurement of the TBDPS-protected intermediate is therefore a prerequisite for C-nucleoside phosphonate synthetic strategies.

Application

Selection Property

Validation Focus

Nucleoside phosphonate SAR library synthesis

Orthogonal 2-O-benzoyl/3-O-TBDPS protection

Divergent 2′ and 3′ functionalization yields

TNA phosphoramidite monomer synthesis

TBDPS acid stability for solid-phase cycles

Oligonucleotide chain integrity under acidic detritylation

Nucleoside analogue scale-up research

≥95% HPLC purity from ISO-certified suppliers

Reproducible Vorbrüggen glycosylation (reported 80–82%)

C-nucleoside phosphonate synthesis

TBDPS group enables phosphonate alkylation

Compatibility with basic installation conditions

• [1] Dumbre SG, Jang MY, Herdewijn P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J Org Chem. 2013;78(14):7137-7144. DOI: 10.1021/jo400907g. PMID: 23822647. View Source
• [2] Luo M, Wu S, Kalkeri R, Ptak RG, Zhou T, Van Mellaert L, Wang C, Dumbre SG, Block T, Groaz E, De Jonghe S, Li Y, Herdewijn P. Scalable Synthesis, In Vitro cccDNA Reduction, and In Vivo Antihepatitis B Virus Activity of a Phosphonomethoxydeoxythreosyl Adenine Prodrug. J Med Chem. 2020;63(22):13851-13860. DOI: 10.1021/acs.jmedchem.0c01357. View Source
• [3] Sau SP, Fahmi NE, Liao JY, Bala S, Chaput JC. A Scalable Synthesis of α-L-Threose Nucleic Acid Monomers. J Org Chem. 2016;81(6):2302-2307. DOI: 10.1021/acs.joc.5b02768. PMID: 26895480. View Source